BENGHE Validation & Comparative

Check Availability & Pricing

Assessing the therapeutic potential of THP104c
relative to existing compounds

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: THP104c
Cat. No.: B10829467
Get Quote
\ J

Assessing the Therapeutic Potential of TH104: A
Comparative Analysis

Introduction

While the query specified "THP104c," publicly available data on a compound with this exact
designation is not available in the context of therapeutic potential. However, significant
information exists for TH104, a product under development by Tharimmune, Inc. This guide will
focus on assessing the therapeutic potential of TH104, a buccal film formulation of nalmefene,
relative to existing compounds, based on available preliminary data. This analysis is intended
for researchers, scientists, and drug development professionals to provide an objective
comparison supported by initial experimental findings.

Quantitative Data Summary

The following table summarizes the key pharmacokinetic parameters of TH104 compared to
intravenous (IV) nalmefene, based on a Phase 1 clinical study. This data highlights the
differentiated profile of the buccal film formulation.
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TH104 (Buccal Intravenous .
Parameter . Key Observation
Film) Nalmefene
TH104 demonstrates
Absorption Rate Slower absorption Rapid absorption a delayed release
profile.
The buccal
Metabolism Delayed metabolism Standard metabolism formulation may alter

first-pass metabolism.

Only mild adverse
N Comparable to IV ) ]
Safety & Tolerability Established profile events were reported

nalmefene
for TH104.[1]

Experimental Protocols
Phase 1 Clinical Trial of TH104

Objective: To evaluate the pharmacokinetics, safety, and tolerability of TH104 buccal film
compared to intravenous nalmefene in healthy subjects.

Methodology:

o Study Design: A comparative Phase 1 study.

 Participants: Healthy volunteers.

« Intervention: Administration of TH104 buccal film and intravenous nalmefene.

o Data Collection: Serial blood samples were collected to assess pharmacokinetic parameters.
Safety and tolerability were monitored through the reporting of adverse events.

e Primary Endpoints: To compare the absorption rate and metabolism of TH104 with
intravenous nalmefene.

e Secondary Endpoints: To assess the safety and tolerability profile of TH104.

Mechanism of Action and Signaling Pathway
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TH104 is a buccal film formulation of nalmefene. Nalmefene is an opioid antagonist that acts
on the p (mu), K (kappa), and & (delta) opioid receptors. Its therapeutic effect in the context of
opioid-induced respiratory and central nervous system (CNS) depression stems from its ability
to competitively block these receptors, thereby reversing the effects of opioid agonists.

Opioid Agonist Action

Competitive Antagonist

TH104 (Nalmefene) Intervention

( ) = ) )

Click to download full resolution via product page

Caption: Mechanism of TH104 as an opioid antagonist.

Regulatory and Development Pathway

Tharimmune is advancing TH104 through the 505(b)(2) regulatory pathway. This pathway is
designed for new drug applications (NDASs) that contain full safety and effectiveness reports but
where some of the information required for approval, such as safety and efficacy information on
the active ingredient, comes from studies not conducted by or for the applicant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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